ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate
Overview
Description
Ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate is a chemical compound with the CAS Number: 1005326-26-0 . It has a molecular weight of 168.2 . The compound is typically stored in a dark place, under an inert atmosphere, at room temperature .
Synthesis Analysis
The synthesis of pyrrole derivatives, such as ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate, often involves the Paal-Knorr pyrrole condensation . This process involves the reaction of 2,5-dimethoxytetrahydrofuran with various amines and sulfonamines in water in the presence of a catalytic amount of iron (III) chloride . The reaction conditions are very mild and yields are generally good to excellent .Molecular Structure Analysis
The InChI code for ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate is 1S/C8H12N2O2/c1-3-12-8(11)7-6(9)4-5(2)10-7/h4,10H,3,9H2,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model .Scientific Research Applications
Antiviral Applications
Ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate: derivatives have been explored for their antiviral properties. For instance, certain indole derivatives, which share a similar core structure, have shown inhibitory activity against influenza A and other viruses . This suggests that ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate could be a valuable scaffold for developing new antiviral agents.
Anti-inflammatory and Analgesic Activities
Indole derivatives, which are structurally related to ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate, have been synthesized and investigated for their anti-inflammatory and analgesic activities . This indicates potential applications in the development of new anti-inflammatory drugs and pain relief medications.
Anticancer Research
Compounds with the indole moiety have been found to exhibit cytotoxic activity against various cancer cell lines . By extension, ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate could be utilized in the synthesis of novel anticancer agents, contributing to cancer treatment research.
Antimicrobial Activity
The indole nucleus, which is similar to the core of ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate, is known for its broad-spectrum antimicrobial activity . This compound could be used to develop new antimicrobial agents that combat resistant strains of bacteria and other pathogens.
Agrochemical Applications
Derivatives of pyrrole compounds, which include ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate, are important in the synthesis of agrochemicals . They can be used to create pesticides, herbicides, and other agricultural chemicals that protect crops and improve yields.
Pharmaceutical Intermediates
Ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate serves as an important intermediate in pharmaceutical synthesis . It can be used to create a variety of pharmacologically active compounds, thereby aiding in the development of new medications.
Safety and Hazards
This compound is associated with several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . As a precaution, it is recommended to avoid breathing dust/fume/gas/mist/vapors/spray (P261), and to wear protective gloves/protective clothing/eye protection/face protection (P280) .
properties
IUPAC Name |
ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2/c1-3-12-8(11)7-6(9)4-5(2)10-7/h4,10H,3,9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OOSMAEUAYYOGKI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(N1)C)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80647194 |
Source
|
| Record name | Ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80647194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
168.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1005326-26-0 |
Source
|
| Record name | Ethyl 3-amino-5-methyl-1H-pyrrole-2-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80647194 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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